Cas no 1781805-75-1 (1-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-2-one)

• Product Name: 1-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-2-one
• CAS No: 1781805-75-1
• MF: C₈H₈ClF₃N₂O
• MW: 240.610131263733
• CID: 5751699
• PubChem ID: 83898891
• Update Time: 2023-11-24

1-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-2-one Chemical and Physical Properties

Names and Identifiers

• EN300-1963828
• 1-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]propan-2-one
• 1781805-75-1
• 1-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-2-one

• Inchi： 1S/C8H8ClF3N2O/c1-4(15)3-5-6(8(10,11)12)13-14(2)7(5)9/h3H2,1-2H3
• InChI Key： ICYHTLMSOGEHBG-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C(F)(F)F)=NN1C)CC(C)=O

Computed Properties

• Exact Mass: 240.0277251g/mol
• Monoisotopic Mass: 240.0277251g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 34.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides